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For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate plasticizer is a critical consideration in the formulation of a wide
range of materials, including those used in sensitive applications such as medical devices and
pharmaceutical packaging. Diisooctyl sebacate (DIOS), a traditional non-phthalate plasticizer,
has long been valued for its performance characteristics. However, the increasing demand for
sustainable and bio-derived materials has led to the development of a variety of bio-based
plasticizers. This guide provides an objective, data-driven comparison of DIOS against
prominent bio-based alternatives, namely Epoxidized Soybean Oil (ESO) and Acetyl Tributyl
Citrate (ATBC), to aid in the selection of the most suitable plasticizer for specific research and
development needs.

Data Presentation: Performance Benchmarking

The following tables summarize the key performance indicators of DIOS and the selected bio-
based plasticizers in Polyvinyl Chloride (PVC) formulations. The data has been compiled from
various studies to provide a comparative overview. It is important to note that direct
comparisons can be influenced by the specific formulation and testing conditions.

Table 1: Comparison of Mechanical Properties
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Property

DIOS (or close
analog DBS) in
PVC

Epoxidized
Soybean Oil (ESO)
in PVC

Acetyl Tributyl
Citrate (ATBC) in
PVC

Tensile Strength

1.37 (compared to

15.7 - 19.1[1][2] 11.2-17.28 DOP) - higher than

(MPa)

TBC[3]

] 629.41 (compared to
Elongation at Break )
%) ~350[1][2] ~500 DOP) - higher than
0
TBC[3]
93 - 99 (with Data not readily

Shore A Hardness ~80.2[1][2]

increasing loading)[4]

available

Table 2: Comparison of Thermal Properties

Property

DIOS in PVC

Epoxidized
Soybean Oil (ESO)
in PVC

Acetyl Tributyl
Citrate (ATBC) in
PVC

Glass Transition

Temperature (Tg)

Lowered compared to
neat PVC

Decreased with
increasing

concentration

Decreased with
increasing

concentration

Thermal Stability
(TGA)

Two-stage
degradation, first
stage ~250-310°CJ[4]

Increased thermal
stability, degradation
peak ~392°CI[5][6][7]

Good thermal
stability[3][7]

Table 3: Comparison of Migration and Volatility
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DIOS (or close Epoxidized Acetyl Tributyl
Property analog DBS) in Soybean Oil (ESO) Citrate (ATBC) in
PVC in PVC PVC

o o ) Lower migration
o _ Minimal migration Higher rate of _
Migration (e.g., into o potential than lower
) (12.78% after 28 days  exudation in fatty food ]
food simulants) ) molecular weight
for DBS)[1][2] simulants[8] o
plasticizers[8]

. _ Low volatility due to _
Volatility (Weight N ) Data not readily
Low volatility higher molecular ]
Loss) ] available
weight[9][10]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of

plasticizer performance.

Tensile Properties Testing (ASTM D882)

This test method is used to determine the tensile properties of thin plastic sheeting and films
(less than 1.0 mm thick).[11][12][13][14][15]

e Specimen Preparation:

o Cut rectangular test specimens from the plasticized PVC sheets. The dimensions should
be uniform, typically with a width between 5 mm and 25.4 mm and a length at least 50 mm
longer than the grip separation.[11]

o Ensure the specimens are free from nicks, tears, or other defects.

o Condition the specimens at a standard temperature and humidity (e.g., 23 + 2 °C and 50 +
5 % RH) for a specified period before testing.[12]

o Test Procedure:

o Mount the specimen in the grips of a universal testing machine, ensuring it is aligned and

not slipping.
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o Apply a tensile load to the specimen at a constant crosshead speed until it breaks. The
speed is determined by the material's characteristics.

o Record the force and elongation throughout the test.

o Data Analysis:

o From the stress-strain curve, determine the tensile strength (maximum stress), elongation
at break (strain at rupture), and modulus of elasticity (stiffness).[11]

Thermal Stability Analysis (Thermogravimetric Analysis
- TGA)

TGA is used to measure the change in mass of a sample as a function of temperature or time
in a controlled atmosphere. This provides information on the thermal stability and
decomposition profile of the plasticized material.

e Sample Preparation:

o Asmall, representative sample of the plasticized PVC (typically 5-10 mg) is accurately
weighed and placed in a TGA crucible.

o Test Procedure:
o The crucible is placed in the TGA furnace.

o The sample is heated at a constant rate (e.g., 10 °C/min) over a defined temperature
range (e.g., 30 to 700 °C) under a controlled atmosphere (e.g., nitrogen).[16]

o Data Analysis:
o Athermogram is generated, plotting weight loss against temperature.

o From the thermogram, key parameters such as the onset temperature of decomposition
and the temperature of maximum degradation rate are determined to assess thermal
stability.[17]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.zwickroell.com/industries/plastics/thin-sheeting-and-plastic-films/astm-d882-film-tensile-test/
https://d-nb.info/1259606376/34
https://www.researchgate.net/figure/A-TGA-curves-of-PVC-and-M-PVC-B-DSC-curves-of-PVC-and-M-PVC_fig2_319338376
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Plasticizer Migration and Volatility Testing

a) Volatile Loss (ASTM D1203)

This method determines the volatile loss from a plastic material under specified time and
temperature conditions using activated carbon.[18][19][20][21][22]

e Specimen Preparation:
o Acircular test specimen of a specified diameter is cut from the plasticized PVC sheet.

o Test Procedure (Method A - Direct Contact):

[¢]

The initial weight of the specimen is recorded.

[e]

The specimen is placed in a container with activated carbon, ensuring it is surrounded by
the carbon.

The container is placed in an oven at a specified temperature (e.g., 70°C) for a set

[e]

duration (e.g., 24 hours).

[e]

After the test period, the specimen is removed, cooled, and reweighed.
e Data Analysis:

o The percentage of weight loss is calculated, which represents the volatile loss, primarily
attributed to the plasticizer.[18][19][20]

b) Migration into Food Simulants (e.g., EN 1186)

This test evaluates the migration of plasticizers from the plastic material into substances that
simulate different types of food.

e Specimen Preparation:
o Test specimens of a known surface area are prepared from the plasticized PVC film.

e Test Procedure:
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o The specimens are immersed in a specific food simulant (e.qg., distilled water for aqueous
foods, olive oil for fatty foods) in a sealed container.[23]

o The container is stored under specified conditions of time and temperature (e.g., 10 days
at 40°C).

o After the contact period, the specimen is removed, dried, and weighed to determine the
overall migration. Alternatively, the food simulant can be analyzed using chromatography
techniques to determine the specific migration of the plasticizer.[23]

» Data Analysis:

o The amount of migrated substance is calculated and expressed in mg per dmz of the

surface area of the material.
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Caption: Experimental workflow for comparing plasticizer performance.
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Caption: Mechanism of plasticization in a polymer matrix.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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